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Compound of Interest

Compound Name: Heptyl heptanoate

Cat. No.: B1293521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heptyl heptanoate (C14H28O2) is a fatty acid ester recognized for its characteristic fruity and

green aroma.[1] This technical guide provides a comprehensive overview of its molecular

structure, physicochemical properties, and synthesis. The information is curated to support

professionals in research, scientific analysis, and drug development in understanding and

utilizing this compound.

Molecular Structure and Identification
Heptyl heptanoate is systematically known as heptyl heptanoate. It is the ester formed from

the condensation of heptanoic acid and heptan-1-ol.[2] The molecule is acyclic and aliphatic.

Table 1: Molecular Identifiers
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Identifier Value

IUPAC Name heptyl heptanoate[3]

Molecular Formula C14H28O2[1][2][3][4][5]

Molecular Weight 228.37 g/mol [1][2][3][5]

CAS Number 624-09-9[1][2][4]

Canonical SMILES CCCCCCCOC(=O)CCCCCC[2][3]

InChI
InChI=1S/C14H28O2/c1-3-5-7-9-11-13-16-

14(15)12-10-8-6-4-2/h3-13H2,1-2H3[1][2][3][4]

InChIKey QOIIBPAJVWFEPE-UHFFFAOYSA-N[1][2][3][4]

Physicochemical Properties
Heptyl heptanoate is a colorless, clear, oily liquid at room temperature.[6] It is insoluble in

water but soluble in non-polar organic solvents such as ethanol.[2][3]

Table 2: Physicochemical Data

Property Value

Melting Point -33 °C[3]

Boiling Point 276.00 to 277.00 °C @ 760.00 mm Hg[3]

Density 0.858 - 0.865 g/mL at 20-25 °C[1][3]

Refractive Index 1.428 - 1.432 at 20 °C[3][6]

Flash Point 120.00 °C (248.00 °F) TCC[6]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of heptyl
heptanoate.

Table 3: Spectroscopic Data Summary
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Technique Key Features

Mass Spectrometry (GC-MS)
Major fragments observed at m/z 43.0, 57.0,

98.0, and 131.0.[3]

Infrared (IR) Spectroscopy

Characteristic strong ester carbonyl (C=O)

stretch. Data available from vapor phase and

capillary cell (neat) techniques.[3]

¹H NMR Spectroscopy
Data has been recorded on a Varian CFT-20

instrument.[3]

Synthesis of Heptyl Heptanoate
The most common method for synthesizing heptyl heptanoate is through the Fischer

esterification of heptanoic acid with heptanol in the presence of an acid catalyst.[2]

Experimental Protocol: Fischer Esterification
This protocol describes a general laboratory procedure for the synthesis of heptyl heptanoate.

Materials:

Heptanoic acid

Heptan-1-ol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

Distillation apparatus

Separatory funnel
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Heating mantle

Procedure:

In a round-bottom flask, combine equimolar amounts of heptanoic acid and heptan-1-ol.

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant

mass).

Set up the apparatus for reflux and heat the mixture for several hours to drive the reaction to

completion. Water, a byproduct, can be removed using a Dean-Stark apparatus to shift the

equilibrium towards the product.

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water and 5% sodium bicarbonate solution to

neutralize the acidic catalyst and any unreacted heptanoic acid.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude heptyl heptanoate by fractional distillation under reduced pressure.

Characterize the final product using spectroscopic methods (IR, NMR, MS) to confirm its

identity and purity.

Logical Relationship of Synthesis
The synthesis of heptyl heptanoate via Fischer esterification involves the reaction of a

carboxylic acid with an alcohol in the presence of an acid catalyst to form an ester and water.
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Caption: Fischer Esterification of Heptyl Heptanoate.

Applications and Relevance
Heptyl heptanoate is utilized as a flavoring and fragrance agent due to its fruity and green

aroma.[1] It has potential applications in the food and cosmetic industries.[6] Limited research

also suggests potential antimicrobial properties.[2] In a research context, it can serve as a non-

polar solvent and a reference standard in analytical techniques like gas chromatography.[2]

Safety and Handling
Heptyl heptanoate is a combustible liquid.[1] Standard laboratory safety precautions, including

the use of personal protective equipment (gloves, safety glasses), should be followed when

handling this compound. It should be stored in a well-ventilated area away from ignition

sources. For detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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